Cas no 1135347-26-0 ((3-Fluoro-benzyl)-[2-(1H-indol-3-YL)-ethyl]-amine oxalate)

• Product Name: (3-Fluoro-benzyl)-[2-(1H-indol-3-YL)-ethyl]-amine oxalate
• CAS No: 1135347-26-0
• MF: C₁₉H₁₉FN₂O₄
• MW: 358.363568544388
• MDL: MFCD06800720
• CID: 4680747
• Update Time: 2025-05-20

(3-Fluoro-benzyl)-[2-(1H-indol-3-YL)-ethyl]-amine oxalate Chemical and Physical Properties

Names and Identifiers

• (3-FLUORO-BENZYL)-[2-(1H-INDOL-3-YL)-ETHYL]-AMINE OXALATE
• MLS001210016
• HMS2823M09
• SMR000516150
• [(3-fluorophenyl)methyl][2-(1H-indol-3-yl)ethyl]amine; oxalic acid
• (3-Fluoro-benzyl)-[2-(1H-indol-3-YL)-ethyl]-amine oxalate

• MDL： MFCD06800720
• Inchi： 1S/C17H17FN2.C2H2O4/c18-15-5-3-4-13(10-15)11-19-9-8-14-12-20-17-7-2-1-6-16(14)17;3-1(4)2(5)6/h1-7,10,12,19-20H,8-9,11H2;(H,3,4)(H,5,6)
• InChI Key： TVRKXYKOMSLCBA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CNCCC1=CNC2C=CC=CC1=2.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 368
• Topological Polar Surface Area: 102

Additional information on (3-Fluoro-benzyl)-[2-(1H-indol-3-YL)-ethyl]-amine oxalate

Introduction to (3-Fluoro-benzyl)-[2-(1H-indol-3-YL)-ethyl]-amine oxalate (CAS No. 1135347-26-0)

The compound (3-Fluoro-benzyl)-[2-(1H-indol-3-YL)-ethyl]-amine oxalate, identified by its CAS number 1135347-26-0, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines fluorinated aromatic rings with indole derivatives, making it a compound of considerable interest for medicinal research. The presence of an oxalate moiety further enhances its utility in various chemical transformations, offering a versatile platform for the development of novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds due to their ability to modulate metabolic stability and binding affinity. The incorporation of a fluorine atom at the 3-position of the benzyl group in this compound not only imparts unique electronic properties but also improves its bioavailability. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

The indole scaffold, a well-known pharmacophore in medicinal chemistry, is another key element of this compound. Indole derivatives have been extensively studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. The specific modification of the indole ring with an ethylamine side chain enhances its interactions with biological targets, making it a promising candidate for further exploration.

The oxalate group, while not directly involved in the primary pharmacological activity, plays a crucial role in the compound's overall properties. Oxalates are often used as chelating agents and have been explored in various chemical syntheses due to their stability and reactivity. In this context, the oxalate moiety may facilitate the compound's solubility and interaction with other molecules, thereby improving its pharmacokinetic profile.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address multiple targets or exhibit enhanced efficacy and selectivity. The structure of (3-Fluoro-benzyl)-[2-(1H-indol-3-YL)-ethyl]-amine oxalate aligns well with these trends, offering a rich scaffold for structural modifications and derivatization. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify analogs with improved pharmacological properties.

The synthesis of this compound involves multi-step organic reactions, including condensation, alkylation, and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have been employed to optimize yield and purity. These techniques not only streamline the production process but also enable the efficient preparation of complex derivatives for further investigation.

In vitro studies have begun to elucidate the biological activity of this compound. Initial experiments suggest that it exhibits promising interactions with enzymes and receptors relevant to several therapeutic areas. The fluorine atom's influence on electronic properties is particularly noteworthy, as it can enhance binding affinity and metabolic stability. Further investigations are underway to fully characterize its mechanism of action and potential therapeutic applications.

The integration of computational chemistry into drug discovery has revolutionized the way new compounds are designed and evaluated. Molecular docking simulations and quantum mechanical calculations are being used to predict how this compound interacts with biological targets at an atomic level. These computational approaches complement experimental data, providing a comprehensive understanding of its pharmacological behavior.

The oxalate group's role as a chelating agent has also sparked interest in its potential applications beyond simple solubility enhancement. Researchers are exploring how it can be leveraged to improve drug delivery systems or enhance interactions with metal ions involved in disease pathways. This multifaceted functionality makes (3-Fluoro-benzyl)-[2-(1H-indol-3-YL)-ethyl]-amine oxalate a valuable asset in pharmaceutical development.

As the field of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs. The combination of fluorinated aromatic rings, indole derivatives, and functionalized side chains offers a unique platform for innovation. By systematically exploring structural variations and biological activities, researchers can uncover new therapeutic agents with enhanced efficacy and safety profiles.

The future directions for this compound include further optimization through structure-activity relationship studies and exploration of its potential in preclinical models. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential to translate laboratory findings into clinical applications. The ongoing research underscores the importance of interdisciplinary approaches in modern drug discovery.